5-[(4-carboxybutanoyl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 5-(4-carboxybutanoylamino)-2-hydroxybenzoic acid
• InChI: InChI=1S/C12H13NO6/c14-9-5-4-7(6-8(9)12(18)19)13-10(15)2-1-3-11(16)17/h4-6,14H,1-3H2,(H,13,15)(H,16,17)(H,18,19)
• InChI Key: XJGGZWRWBDSILI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CCCC(=O)O)C(=O)O)O
• Molecular Formula: C12H13NO6
• Molecular Weight: 267.23 g/mol

Description

5-[(4-carboxybutanoyl)amino]-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C12H13NO6 and its molecular weight is 267.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 267.07428713 g/mol and the complexity rating of the compound is 356. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Tissue Distribution

5-[(4-carboxybutanoyl)amino]-2-hydroxybenzoic acid is a novel synthetic derivative of 5-aminosalicylic acid (5-ASA), which has shown potential as an anti-inflammatory agent. A study by Romero-Castro et al. (2016) explored its pharmacokinetics and tissue distribution in Wistar rats. This research found that after administration, the compound was distributed and detected in all examined tissues, including the brain and colon, indicating its potential for treating diseases like ulcerative colitis and Crohn’s disease (Romero-Castro et al., 2016).

Metabolic Pathway Study in Bordetella sp.

Another study, conducted by Orii et al. (2004), investigated a compound in the metabolic pathway of 4-amino-3-hydroxybenzoic acid in Bordetella sp. strain 10d. This research provides insights into the biochemical transformations involving similar compounds, shedding light on potential biotechnological applications (Orii et al., 2004).

Preclinical Pharmacokinetics and Acute Toxicity Study

The study by Gutiérrez-Sánchez et al. (2021) on a related compound, 5-{[(2E)-3-bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic acid, provides insights into its pharmacokinetics and acute toxicity. This research contributes to the understanding of the safety profile of these compounds, which is essential for their potential therapeutic applications (Gutiérrez-Sánchez et al., 2021).

Study of Hydroxybenzyl-substituted Amino Acid Derivatives

Guo et al. (2015) isolated and studied new compounds from Gastrodia elata, which included derivatives related to hydroxybenzoic acid. This research expands the understanding of naturally occurring compounds with potential pharmaceutical applications (Guo et al., 2015).

Synthesis and Potential Pharmacological Properties

A study by Bakhramov and Niyazov (2022) on the synthesis of derivatives of 4-hydroxybenzoic acid with amino acids reveals their potential pharmacological properties. This research is significant for developing new pharmaceuticals and understanding the biological activity of these compounds (Bakhramov & Niyazov, 2022).

Biosynthesis of the Rifamycin-Chromophore in Nocardia mediterranei

Research by Ghisalba and Nüesch (1981) identified 3-amino-5-hydroxybenzoic acid as a precursor in the biosynthesis of ansamycins, including rifamycin, in Nocardia mediterranei. This study provides valuable insights into the biosynthesis pathways of important antibiotics (Ghisalba & Nüesch, 1981).